Cas no 326003-46-7 (Maleimide-PEG12-NHS ester)

Maleimide-PEG12-NHS ester structure
Maleimide-PEG12-NHS ester structure
Product Name:Maleimide-PEG12-NHS ester
CAS No:326003-46-7
MF:C38H63N3O19
MW:865.915533304214
MDL:MFCD11041160
CID:2089082
PubChem ID:51340947
Update Time:2024-10-31

Maleimide-PEG12-NHS ester Chemical and Physical Properties

Names and Identifiers

    • Maleimide-NH-PEG24-CH2CH2COONHS Ester
    • LWNZLSLPQXOOAO-UHFFFAOYSA-N
    • 3-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[[3-(2,5-dioxo-2,5-dihydro- pyrrol-1-yl)propionylamino]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propionic acid-2,5-dioxo-pyrrolidin-1-yl ester
    • 3-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2
    • Maleimide-PEG12-NHS ester
    • 326003-46-7
    • (2,5-dioxopyrrolidin-1-yl) 3-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[3-(2,5-dioxopyrrol-1-yl)propanoylamino]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoate
    • Mal-amido-PEG12-NHS
    • 2101722-60-3
    • BP-22217
    • Alpha-Maleimidopropionyl-Omega-succinimidyl-12(ethylene glycol)
    • MFCD11041148
    • CS-0115367
    • Maleimide-PEG12-succinimidyl ester
    • J-007672
    • SCHEMBL14675005
    • 1-Maleinimido-3-oxo-7,10,13,16,19,22,25,28,31,34,37,40-dodecaoxa-4-azatritetracontan-43-oic acid succinimidyl ester
    • AS-71553
    • Mal-amido-PEG12-NHS ester
    • O-succiniMidyl-12(ethylene glycol)
    • 3-(2-Maleimidoethylcarbamoyl)(peg12)propionic acid N-hydroxysuccinimide ester
    • 3-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[3-(2,5-dioxo-2,5-dihydro-pyrrol-1-yl)propionylamino]-ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propionic acid-2,5-dioxo-pyrrolidin-1-yl ester
    • HY-140977
    • AKOS030213483
    • BJD72260
    • 756525-92-5
    • D84652
    • alpha-[2-[[3-(2,5-Dihydro-2,5-dioxo-1H-pyrrol-1-yl)-1-oxopropyl]amino]ethyl]-omega-[3-[(2,5-dioxo-1-pyrrolidinyl)oxy]-3-oxopropoxy]poly(oxy-1,2-ethanediyl)
    • 2,5-dioxopyrrolidin-1-yl 1-[3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)propanamido]-3,6,9,12,15,18,21,24,27,30,33,36-dodecaoxanonatriacontan-39-oate
    • Mal-amido-PEG12 NHS ester
    • A-MaleiMidopropionyl-
    • DA-75257
    • MDL: MFCD11041160
    • Inchi: 1S/C38H63N3O19/c42-33(5-8-40-34(43)1-2-35(40)44)39-7-10-49-12-14-51-16-18-53-20-22-55-24-26-57-28-30-59-32-31-58-29-27-56-25-23-54-21-19-52-17-15-50-13-11-48-9-6-38(47)60-41-36(45)3-4-37(41)46/h1-2H,3-32H2,(H,39,42)
    • InChI Key: LWNZLSLPQXOOAO-UHFFFAOYSA-N
    • SMILES: O(C(CCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCNC(CCN1C(C=CC1=O)=O)=O)=O)N1C(CCC1=O)=O

Computed Properties

  • Exact Mass: 865.40557679g/mol
  • Monoisotopic Mass: 865.40557679g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 19
  • Heavy Atom Count: 60
  • Rotatable Bond Count: 44
  • Complexity: 1190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 241
  • XLogP3: -4.1

Maleimide-PEG12-NHS ester Pricemore >>

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